Cas no 13614-98-7 (Minocycline hydrochloride)

Minocycline hydrochloride is an oral effective semi synthetic tetracycline antibiotic that can penetrate the blood-brain barrier Minocycline hydrochloride is a hypoxia inducible factor (HIF-1 α) Inhibitors Conclusion: minocycline hydrochloride has anti-cancer, anti-inflammatory and glutamate antagonistic effects Conclusion: minocycline hydrochloride reduces glutamate neurotransmission and shows neuroprotective properties and antidepressant effects Conclusion: minocycline hydrochloride can inhibit the synthesis of bacterial proteins by binding to the 30S subunit of bacterial ribosome, thus producing bacteriostatic effect

Minocycline hydrochloride structure

Product Name:Minocycline hydrochloride

CAS No:13614-98-7

Molecular Formula:C₂₃H₂₈ClN₃O₇

Molecular Weight:493.9373

MDL:MFCD00083669

CID:49370

PubChem ID:24278175

Minocycline hydrochloride Properties

Names and Identifiers

- (4S,4aS,5aR,12aS)-4,7-Bis(dimethylamino)-3,10,12,12a-tetrahydroxy-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide hydrochloride
- Minocycline HCL
- Minocyclin HCl
- (4s-(4alpha,4aalpha,5aalpha,12aalpha))-4,7-bis(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxonaphthacene-2-carboxamide monohydrochloride
- Minocycline hydrochloride
- minocyclinehydrochloridehydrate
- Minocycline
- Minocycline (hydrochloride)
- Minocycline Hydrochl
- Minocyline hydrochloride
- [4S-(4alpha,4aalpha,5aalpha,12aalpha)]-4,7-Bis(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxonaphthacene-2-carboxamide monohydrochloride
- minocyn
- MINOCIN
- Arestin
- Dynacin
- tri-mino
- MYNOCINE
- Klinomyci
- Minomycin
- Periofeel
- Klinomycin
- Minocycline chloride
- Vectrin
- Periocline
- Minomax
- Solodyn
- Mynocine hydrochloride
- Tri-minocycline
- Minocycline, Hydrochloride
- Minocycline hydrochloride (internal use)
- 0020414E5U
- MINO
- DSSTox_RID_80306
- DSSTox_CID_24545
- DSSTox_GSID_44545
- Minocyclinehydrochloride
- minomycin hydrochloride
- CCG-40107
- NCGC00255988-01
- M2288
- (4S,4aS,5aR,12aS)-4,7-bis(dimethylamino)-3,10,12,12a-tetrahydroxy-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamidehydrochloride
- 7-Dimethylamino-6-demethyl-6-deoxytetracycline, HCl
- ZILXI
- Tox21_301590
- 2-Naphthacenecarboxamide, 4,7-bis(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-, hydrochloride (1:2), (4S,4aS,5aR,12aS)-
- Acnez
- Prestwick_626
- MLS002548863
- Minocycline (as hydrochloride)
- BCP06597
- Q-201407
- [4S-(4a,4aa,5aa,12aa)]-4,7-Bis(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a,tetrahydroxy-1,11-dioxo-2-naphthacenecarboxamide
- CS-1256
- Q27104777
- NC00460
- HY-17412
- NSC757120
- SMR001906766
- EINECS 237-099-7
- MINOCYCLINE HYDROCHLORIDE [MART.]
- PD003090
- MINOCYCLINE HYDROCHLORIDE [USP MONOGRAPH]
- HB4617
- s4226
- CAS-13614-98-7
- Minocycline hydrochloride, crystalline
- Ximino
- Minomycin chloride
- NSC-141993
- CHEBI:50697
- HMS1568P12
- Minocycline hydrochloride, United States Pharmacopeia (USP) Reference Standard
- C23H27N3O7.HCl
- Pharmakon1600-01500414
- UNII-0020414E5U
- Arestin (TN)
- SCHEMBL2537
- NCGC00096006-01
- DTXCID6024545
- Dynacin (TN)
- Minocycline hydrochloride, European Pharmacopoeia (EP) Reference Standard
- Minocycline Hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
- MINOCYCLINE HYDROCHLORIDE [JAN]
- 10118-90-8 (base)
- MINOCYCLINE HYDROCHLORIDE [MI]
- AKOS015951312
- Minocycline hydrochloride (JP17/USP)
- SPECTRUM1500414
- NSC-757120
- Minocin (TN)
- AC-22362
- AS-75306
- CHEMBL4576719
- Tox21_111250_1
- Lederderm
- Solodyn (TN)
- Tox21_111250
- 13614-98-7
- 4,7-Bis(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-2-naphthacenecarboxamide monohydrochloride
- MINOCYCLINE HYDROCHLORIDE [VANDF]
- FXFM-244
- NCGC00178854-03
- (4S,12aS,4aS,5aR)-4,7-bis(dimethylamino)-3,10,12,12a-tetrahydroxy-1,11-dioxo-4,5,6,12a,4a,5a-hexahydronaphthacene-2-carboxamide Hydrochloride
- Tox21_113183
- 2-Naphthacenecarboxamide, 4,7-bis(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-, monohydrochloride, (4S-(4alpha,4aalpha,5aalpha,12aalpha))-
- CHEMBL1200881
- MFCD00083669
- 2-NAPHTHACENECARBOXAMIDE, 4,7-BIS(DIMETHYLAMINO)-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-3,10,12,12A-TETRAHYDROXY-1,11-DIOXO-, MONOHYDROCHLORIDE, (4S-(4.ALPHA.,4A.ALPHA.,5A.ALPHA.,12A.ALPHA.))-
- MINOCYCLINE HYDROCHLORIDE [ORANGE BOOK]
- GLMUAFMGXXHGLU-VQAITOIOSA-N
- NS00076430
- MINOCYCLINE HYDROCHLORIDE [WHO-DD]
- 2-Naphthacenecarboxamide, 4,7- bis(dimethylamino)-1,4,4a,5,5a,6,11,12a- octahydro-3,10,12,12a-tetrahydroxy-1,11dioxo-, monohydrochloride, [4S-(4alpha,4aalpha,5aalpha,12aalpha)]
- (4S,4aS,5aR,12aR)-4,7-bis(dimethylamino)-1,10,11,12a-tetrahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide;hydrochloride
- [4S-(4?,4a?,5a?,12a?)]-4,7-Bis(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a,tetrahydroxy-1,11-dioxo-2-naphthacenecarboxamide
- [4S-(4alpha,4aalpha,5aalpha,12aalpha)]-4,7-Bis(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a,tetrahydroxy-1,11-dioxo-2-naphthacenecarboxamide
- Minocycline hydrochloride, Antibiotic for Culture Media Use Only
- SR-01000075625
- SR-01000075625-1
- Minocyclinhydrochlorid
- DTXSID8044545
- AMZEEQ
- D00850
- [4S-(4alpha,4aalpha,5aalpha,12aalpha)]-4,7-Bis(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxonaphthacene-2-carboxamide monohydrochloride;[4S-(4alpha,4aalpha,5aalpha,12aalpha)]-4,7-Bis(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxonaphthacene-2-carboxamide monohydrochloride
- Minocycline hydrochloride [USP:JAN]
- MINOLIRA
- MINOCYCLINE HYDROCHLORIDE [USP-RS]
- NSC 141993
- 7-Dimethylamino-6-demethyl-6-deoxytetracycline
- (4S,4AS,5AR,12AS)-4,7-BIS(DIMETHYLAMINO)-3,10,12,12A-TETRAHYDROXY-1,11-DIOXO-1,4,4A,5,5A,6,11,12A-OCTAHYDROTETRACENE-2-CARBOXAMIDE
- (4S,4aS,5aR,12aS)-4,7-bis(dimethylamino)-1,10,12,12a-tetrahydroxy-3,11-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide hydrochloride
- SBI-0051449.0002
- DA-75552
- Minocycline hydrochloride (JP18/USP)
- MDL： MFCD00083669
- InChIKey： WTJXVDPDEQKTCV-VQAITOIOSA-N
- Inchi： 1S/C23H27N3O7.ClH/c1-25(2)12-5-6-13(27)15-10(12)7-9-8-11-17(26(3)4)19(29)16(22(24)32)21(31)23(11,33)20(30)14(9)18(15)28;/h5-6,9,11,17,27-28,31,33H,7-8H2,1-4H3,(H2,24,32);1H/t9-,11-,17-,23-;/m0./s1
- SMILES： Cl[H].O([H])[C@@]12C(=C(C(N([H])[H])=O)C([C@]([H])([C@]1([H])C([H])([H])[C@]1([H])C([H])([H])C3=C(C([H])=C([H])C(=C3C(=C1C2=O)O[H])O[H])N(C([H])([H])[H])C([H])([H])[H])N(C([H])([H])[H])C([H])([H])[H])=O)O[H]

Computed Properties

Exact Mass: 493.161578g/mol
Surface Charge: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 3
Monoisotopic Mass: 493.161578g/mol
Monoisotopic Mass: 493.161578g/mol
Topological Polar Surface Area: 165Å²
Heavy Atom Count: 34
Complexity: 971
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
XLogP3: nothing
Tautomer Count: 288
Surface Charge: 0

Experimental Properties

LogP: 1.68890
PSA: 164.63000
Merck: 6202
Water Partition Coefficient: Freely soluble in water
Boiling Point: 813℃
Melting Point: 213-218°C
Vapor Pressure: No data available
Flash Point: >110°(230°F)
Solubility: Freely soluble in water
Color/Form: Tigecycline hydrochloride
Stability/Shelf Life: Light Sensitive
Solubility: Soluble in water
Sensitiveness: Sensitive to heat
Specific Rotation: -170 ~ -180° (c=0.5, 0.1ml/L HCl)
Density: 1.0170

Minocycline hydrochloride Security Information

Symbol:
RTECS：QI7630500
WGK Germany：3
Safety Term：6.1(b)
Safety Instruction： S26-S36
Packing Group：III
Packing Group：III
Risk Phrases：R36/37/38
Hazard Level：6.1(b)
Dangerous goods sign：
Hazardous Material transportation number：3249
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：dangerous
Storage Condition：2-8°C
PackingGroup：III
Risk Phrases： 36/37/38
Signal Word：Warning
HazardClass：6.1(b)
Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)

Minocycline hydrochloride Customs Data

HS CODE：2942000000
Customs Data：

China Customs Code:
2942000000

Minocycline hydrochloride Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Aaron	AR0039WY-250mg	[4S-(4alpha,4aalpha,5aalpha,12aalpha)]-4,7-Bis(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxonaphthacene-2-carboxamide monohydrochloride	13614-98-7	99%	250mg	$6.00	2025-02-11
Ambeed	A259020-50mg	(4S,4aS,5aR,12aS)-4,7-Bis(dimethylamino)-3,10,12,12a-tetrahydroxy-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide hydrochloride	13614-98-7	99%	50mg	$6.0	2025-02-28
Apollo Scientific	BIM0172-1g	Minocycline hydrochloride	13614-98-7		1g	£51.00	2025-02-19
Axon Medchem	3381-50 mg	Minocycline hydrochloride	13614-98-7	99%	50mg	€60.00	2023-07-10
BioAustralis	BIA-M1472-5 mg	Minocycline hydrochloride	13614-98-7	>95% by HPLC	5mg	$96.00	2023-07-10
Cooke Chemical	A5368212-250MG	Minocycline hydrochloride	13614-98-7	98%	250mg	RMB 35.20	2025-02-21
FUJIFILM	131-18673-1G	Minocycline Hydrochloride	13614-98-7		1g	JPY 44000	2023-09-15
Key Organics Ltd	AS-75306-1MG	(4S,4aS,5aR,12aS)-4,7-bis(dimethylamino)-3,10,12,12a-tetrahydroxy-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide hydrochloride	13614-98-7	>97%	1mg	£36.00	2025-02-08
LKT Labs	M3353-100 mg	Minocycline Hydrochloride	13614-98-7	≥98%	100MG	$120.30	2023-07-10
S e l l e c k ZHONG GUO	S4226-50mg	Minocycline (CL 59806) HCl	13614-98-7	99.94%	50mg	¥799.72	2023-09-15

Minocycline hydrochloride Suppliers

Shanghai Hansi Chemical Industry Co., Ltd.

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Shanghai Macklin Biochemical Co., Ltd

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widely chemical reagent

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Vladimir V. Roznyatovskiy,Chang-Hee Lee Chem. Soc. Rev., 2013,42, 1921-1933
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5. Conversion of 2-(4-carboxyphenyl)-6-nitrobenzothiazole to 4-(6-amino-5-hydroxybenzothiazol-2-yl)benzoic acid by a recombinant E. coli strain†

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8. Configuration of thiosemicarbazide molecule in monochloromonothiosemicarbazidesilver

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Cas no 13614-98-7 (Minocycline hydrochloride)

Minocycline hydrochloride Properties

Names and Identifiers

Computed Properties

Experimental Properties

Minocycline hydrochloride Security Information

Minocycline hydrochloride Customs Data

China Customs Code:

Minocycline hydrochloride Pricemore >>

Minocycline hydrochloride Suppliers

Minocycline hydrochloride Related Literature

Related Categories

13614-98-7 (Minocycline hydrochloride) Related Products